Cas no 2228171-90-0 (2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid
• CAS No: 2228171-90-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6318181
• PubChem ID: 165624302
• Update Time: 2025-10-18

2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid
• 2228171-90-0
• 2-[1-(2-fluoro-4-methoxyphenyl)cyclobutyl]acetic acid
• EN300-1782905

• Inchi： 1S/C13H15FO3/c1-17-9-3-4-10(11(14)7-9)13(5-2-6-13)8-12(15)16/h3-4,7H,2,5-6,8H2,1H3,(H,15,16)
• InChI Key： ULWREKVLDIMCTO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC(=O)O)CCC1)OC

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid

2-1-(2-Fluoro-4-Methoxyphenyl)Cyclobutylacetic Acid (CAS No: 2228171-90-0)

The compound 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid (CAS No: 2228171-90-0) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclobutane derivatives, which are known for their rigid and strained ring systems, making them valuable in drug design and materials science. The presence of the fluorine and methoxy substituents on the phenyl ring introduces additional electronic and steric effects, further enhancing its versatility.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring in this compound contributes to its stability and reactivity, making it a promising candidate for exploring novel therapeutic agents. The fluorine atom, located at the 2-position of the phenyl ring, plays a critical role in modulating the electronic properties of the molecule. Fluorine substitution is often associated with increased lipophilicity and improved metabolic stability, which are desirable traits in drug development.

The methoxy group at the 4-position of the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and solubility. This group also serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. The combination of these substituents creates a molecule with a balanced set of physicochemical properties, making it suitable for a wide range of applications.

From a synthetic perspective, 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid can be prepared through various routes, including coupling reactions and ring-forming strategies. The choice of synthesis method depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods and asymmetric synthesis have opened new avenues for producing this compound with high enantiomeric excess, which is crucial for pharmaceutical applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an antitumor agent, where it exhibits selective cytotoxicity against cancer cell lines. Additionally, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory therapies. The rigid structure of the cyclobutane ring may also contribute to its selectivity in binding to specific molecular targets, such as enzymes or receptors.

Another area of interest is its application in antibacterial research. The unique combination of fluorine and methoxy groups may confer antimicrobial properties, making this compound a potential lead for developing new antibiotics. Recent research has emphasized the need for novel antibacterial agents due to the increasing prevalence of drug-resistant pathogens, and compounds like this one represent an exciting direction in this field.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for both research and commercial use.

In conclusion, 2-1-(2-fluoro-4-methoxyphenyl)cyclobutylacetic acid (CAS No: 2228171-90-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical chemistry, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.